Cas no 89981-80-6 (2,4-Dichloro-6-[(methylamino)methyl]phenol)

• Product Name: 2,4-Dichloro-6-[(methylamino)methyl]phenol
• CAS No: 89981-80-6
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 994463
• PubChem ID: 236592
• Update Time: 2025-04-20

2,4-Dichloro-6-[(methylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13816964
• NSC-39210
• AKOS000132110
• DTXSID201009079
• NSC39210
• 89981-80-6
• 2,4-dichloro-6-[(methylamino)methyl]phenol
• 2,4-Dichloro-6-[(methylamino)methyl]phenol

• Inchi： 1S/C8H9Cl2NO/c1-11-4-5-2-6(9)3-7(10)8(5)12/h2-3,11-12H,4H2,1H3
• InChI Key： RXXZQETZKIFORS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)CNC)Cl

Computed Properties

• Exact Mass: 205.006
• Monoisotopic Mass: 205.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 274°C at 760 mmHg
• Flash Point: 119.5°C
• Refractive Index: 1.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes